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Compound of Interest

Compound Name: 3'-Deoxy-3’-fluoro-xylocytidine

Cat. No.: B1684250

3'-Deoxy-3'-fluoro-xylocytidine: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical structure,
properties, and potential biological activities of the nucleoside analog, 3'-Deoxy-3'-fluoro-
xylocytidine. The information is curated for professionals in the fields of medicinal chemistry,
virology, and oncology.

Chemical Structure and Properties

3'-Deoxy-3'-fluoro-xylocytidine is a synthetic pyrimidine nucleoside analog. Its structure is
characterized by a cytosine base attached to a [3-D-xylofuranose sugar moiety. The key
modifications to the sugar ring are the replacement of the hydroxyl group at the 3' position with
a fluorine atom. The "xylo" configuration indicates that the substituents at the 2' and 3' positions
of the furanose ring are on the same face of the ring.

Chemical Structure:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1684250?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Host Cell

ey e

Protection of
5'and 2' Hydroxyls
and N4-Amino Group

Fluorination of Deprotection Purification
3'-Hydroxyl with DAST P

Xylocytidine

Click to download full resolution via product page

« To cite this document: BenchChem. [3'-Deoxy-3'-fluoro-xylocytidine chemical structure and
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[https://www.benchchem.com/product/b1684250#3-deoxy-3-fluoro-xylocytidine-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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